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Abstract

This application note details a robust and sensitive method for the quantification of
Dibromoacetic acid (DBAA) in agueous samples using High-Performance Liquid
Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS). Dibromoacetic
acid is a disinfection byproduct commonly found in drinking water and is of regulatory and
health concern.[1] The described method employs a simple sample preparation procedure
followed by a rapid and selective LC-MS/MS analysis, making it suitable for high-throughput
screening and accurate quantification in research and quality control settings.

Introduction

Dibromoacetic acid (DBAA) is a member of the haloacetic acids (HAAs), a group of
disinfection byproducts formed when disinfectants like chlorine react with natural organic matter
in water.[1] Due to their potential health risks, regulatory bodies such as the U.S.

Environmental Protection Agency (EPA) have set maximum contaminant levels for a group of
five HAAs (HAAS), which includes DBAA.[2][3][4] Accurate and sensitive quantification of DBAA
is therefore crucial for monitoring water quality and for toxicological studies. This application
note presents a direct injection HPLC-MS/MS method that offers high selectivity, sensitivity, and
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speed compared to traditional gas chromatography-based methods that require complex
derivatization steps.

Experimental Protocols
Sample Preparation

A direct injection approach is utilized, minimizing sample handling and potential for analyte
loss.

Materials:

e Ammonium chloride (NH4Cl)

e Sulfuric acid (H2S0a4), 10% solution
e HPLC grade water

e Sample vials

Protocol:

e Upon collection, preserve the water samples by adding ammonium chloride to a final
concentration of 100 mg/L to quench any residual chlorine.

o Store the preserved samples at 4°C in the dark for up to two weeks.
» Prior to analysis, allow the samples to reach room temperature.

e For a 1 mL aliquot of the sample, adjust the pH to 2 £ 0.5 by adding an appropriate volume
of 10% sulfuric acid.

» Vortex the sample briefly to ensure homogeneity.

o Transfer the acidified sample to an HPLC vial for analysis.

HPLC-MS/MS Analysis

Instrumentation:
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» A high-performance liquid chromatography system coupled to a triple quadrupole mass

spectrometer.

HPLC Conditions:

Parameter

Value

Column

C18 reverse-phase column (e.g., 2.1 x 100 mm,
1.7 ym)

Mobile Phase A

0.1% Acetic Acid in Water

Mobile Phase B

Acetonitrile

Initial 5% B, linear gradient to 40% B in 4

Gradient )
minutes.

Increase to 100% B in 1 minute and hold for 1

minute.

Return to initial conditions for re-equilibration.

Flow Rate 0.3 mL/min

Injection Volume 15 pL

Column Temperature 40°C

Autosampler Temp. 7°C

Mass Spectrometry Conditions:
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Parameter Value

lonization Mode Electrospray lonization (ESI), Negative
Capillary Voltage 3.0 kV

Source Temperature 110°C

Desolvation Temp. 350°C

Desolvation Gas Flow 800 L/hr

Cone Gas Flow 50 L/hr

Acquisition Mode Multiple Reaction Monitoring (MRM)

MRM Transitions for Dibromoacetic Acid:

Precursor lon Product lon Cone Voltage Collision
Analyte
(m/z) (m/z) (V) Energy (eV)
Dibromoacetic
) 216.8 136.9 20 10
Acid
(Quantifier)
Dibromoacetic
) 216.8 78.9 20 15
Acid
(Qualifier)

Data Presentation

The performance of the method was validated for linearity, limit of detection (LOD), limit of
quantification (LOQ), and recovery. The results are summarized in the table below.
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Parameter Result
Linearity (r?) > 0.995
Calibration Range 0.5-100 pg/L
Limit of Detection (LOD) 0.05 pg/L
Limit of Quantification (LOQ) 0.15 pg/L
Recovery 95 - 105%
Precision (%RSD) <7%

Mandatory Visualization

The following diagram illustrates the experimental workflow for the quantification of
Dibromoacetic acid.
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1. Sample Collection
(Aqueous Matrix)

'

2. Sample Preservation
(100 mg/L NH4CI)

y

3. Storage
(4°C, in the dark)

l

4. pH Adjustment
(pH 2 with H2S04)

l

5. HPLC-MS/MS Analysis
(C18 Column, ESI-)

'

6. Data Processing
(Quantification)

'

7. Final Report

Click to download full resolution via product page
Caption: Experimental workflow for DBAA quantification.

Conclusion

The HPLC-MS/MS method presented in this application note provides a reliable, rapid, and
sensitive approach for the quantification of Dibromoacetic acid in water samples. The simple
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sample preparation and fast chromatographic runtime allow for high-throughput analysis, which
is essential for routine monitoring and research applications. The method demonstrates
excellent performance in terms of linearity, sensitivity, and accuracy, meeting the requirements
for the analysis of this important disinfection byproduct.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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